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Compound of Interest

Compound Name: Thallium(I) acetate

Cat. No.: B042265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Thallium(I) acetate (TlCH₃COO), a highly toxic, water-soluble, and crystalline compound,

presents significant health and environmental risks.[1][2] Its use in laboratory and research

settings demands stringent adherence to safety protocols. This in-depth technical guide

provides critical Material Safety Data Sheet (MSDS) information, including detailed safety

protocols and emergency procedures, to ensure the safe handling and use of this hazardous

material.

Chemical and Physical Properties
Thallium(I) acetate is a white, odorless, crystalline solid.[1][3] It is hygroscopic, meaning it

readily absorbs moisture from the air, and is also sensitive to heat.[4][5] It is soluble in both

water and alcohol.[6]
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Property Value Source(s)

Molecular Formula C₂H₃O₂Tl [4]

Molecular Weight 263.42 - 263.43 g/mol [3][6][7]

Appearance
White to off-white crystalline

powder/solid
[3][5][7]

Odor Odorless [1][3][5]

Melting Point 128 - 131 °C (262.4 - 267.8 °F) [3][5][6]

Specific Gravity 3.68 - 3.765 g/cm³ [1][6]

Solubility Soluble in water and alcohol [6]

Stability

Hygroscopic and heat

sensitive.[5][8] Incompatible

with strong oxidizing agents

and strong acids.[9][10]

Toxicological Data and Exposure Limits
Thallium(I) acetate is classified as acutely toxic and can be fatal if swallowed, inhaled, or in

contact with skin.[4][5][11] It is also suspected of damaging fertility or the unborn child and may

cause damage to organs through prolonged or repeated exposure.[4][11] The central and

peripheral nervous systems, as well as body hair, are identified as target organs.[5] The effects

of exposure can be cumulative, with symptoms potentially delayed for 12 to 24 hours.[3][12]
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Parameter Value Species Route Source(s)

LD₅₀ (Lethal

Dose, 50%)
41.3 mg/kg Rat Oral [10]

LD₅₀ (Lethal

Dose, 50%)
32 mg/kg (as Tl) Rat (female) Oral [6]

LD₅₀ (Lethal

Dose, 50%)
35 mg/kg Mouse Oral [13]

NIOSH REL

(Recommended

Exposure Limit)

TWA 0.1 mg/m³

(skin)
N/A N/A [13]

NIOSH PEL

(Permissible

Exposure Limit)

TWA 0.1 mg/m³

(skin)
N/A N/A [13]

NIOSH IDLH

(Immediately

Dangerous to

Life or Health)

15 mg/m³ (as Tl) N/A N/A [13]

TWA: Time-Weighted Average

Hazard Identification and Classification
Thallium(I) acetate is recognized as a hazardous substance with the following classifications:

Acute Toxicity (Oral, Dermal, Inhalation): Category 1/2 (Fatal)[5][14]

Specific Target Organ Toxicity (Repeated Exposure): Category 2[5][14]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[4]

Hazardous to the Aquatic Environment (Chronic): Category 2 (Toxic to aquatic life with long

lasting effects)[14]

GHS Hazard Pictograms:
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GHS06: Skull and crossbones (Toxic)[13]

GHS08: Health hazard[13]

GHS09: Environment[13]

Signal Word: Danger[5][13]

Hazard Statements:

H300 + H330: Fatal if swallowed or if inhaled.[14]

H310: Fatal in contact with skin.

H373: May cause damage to organs through prolonged or repeated exposure.[14]

H411: Toxic to aquatic life with long lasting effects.[14]

Experimental Protocols: Determining Acute Oral
Toxicity (LD₅₀)
The LD₅₀ values cited in the safety data sheets are determined through standardized

toxicological studies. While the specific, detailed report for thallium(I) acetate is not provided

in the MSDS, a general methodology for an acute oral toxicity study in rats (as per OECD

Guideline 423) would be as follows:

Objective: To determine the median lethal dose (LD₅₀) of a substance when administered orally.

Materials:

Test substance: Thallium(I) acetate

Test animals: Healthy, young adult laboratory rats (e.g., Sprague-Dawley strain), fasted prior

to dosing.

Vehicle for administration (e.g., distilled water).

Oral gavage needles and syringes.
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Calibrated balance for weighing animals and the test substance.

Methodology:

Dose Preparation: A series of graded doses of thallium(I) acetate are prepared by

dissolving the substance in the vehicle.

Animal Dosing: A small group of rats is administered a single dose of the test substance via

oral gavage. The volume administered is based on the animal's body weight.

Observation: The animals are observed for signs of toxicity and mortality for a defined

period, typically 14 days. Observations include changes in skin, fur, eyes, mucous

membranes, respiratory, circulatory, autonomic and central nervous systems, and behavior.

Data Collection: The number of mortalities at each dose level is recorded.

LD₅₀ Calculation: Statistical methods (e.g., probit analysis) are used to calculate the LD₅₀,

which is the estimated dose that would be lethal to 50% of the test population.

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing the risks associated with

thallium(I) acetate.

Engineering Controls:

Work with thallium(I) acetate must be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4][8]

Eyewash stations and safety showers must be readily accessible near the workstation.[4][8]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[11]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[11] Gloves

should be inspected before use and removed carefully to avoid skin contamination.[4]
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Skin and Body Protection: A lab coat, apron, or other protective clothing is required to

prevent skin exposure.[11]

Respiratory Protection: If dusts are generated or ventilation is inadequate, a NIOSH/MSHA

or European Standard EN 149 approved respirator with a particulate filter is necessary.[8]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or aerosols.[11]

Do not eat, drink, or smoke in areas where thallium(I) acetate is handled or stored.[9]

Wash hands thoroughly after handling.[4]

Contaminated work clothing should not be taken home and should be laundered by trained

personnel.[9]

Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed container.[9][11]

Store locked up.[4][11]

Protect from moisture and heat.[5][8]

Store away from incompatible materials such as strong acids and oxidizing agents.[9]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving thallium(I)
acetate.

First Aid Measures:

General Advice: Show the safety data sheet to the attending medical professional.

Immediate medical attention is required.[4]
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4] If not

breathing, give artificial respiration.[4] Immediately call a poison center or doctor.[11]

In Case of Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected

area with plenty of soap and water for at least 15 minutes.[4] Immediate medical attention is

required.[4]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[4] Get medical attention.[4]

If Swallowed: Rinse mouth.[4] Do NOT induce vomiting.[11] Immediately call a poison center

or doctor.[11]

Spill and Leak Procedures:

Evacuate personnel from the spill area.[9]

Wear appropriate personal protective equipment.[11]

Avoid dust formation.[4]

For small spills, dampen the solid material with water and then transfer it to a suitable,

sealed container for disposal.[12] Alternatively, small spills can be mixed with vermiculite or

sodium carbonate and swept up.[11]

Ventilate the area and wash the spill site after material pickup is complete.[9]

Prevent the spillage from entering drains or the environment.[11]

Dispose of the waste as hazardous waste in accordance with local, state, and federal

regulations.[9]

Visualized Workflows and Protocols
To further aid in the safe management of thallium(I) acetate, the following diagrams illustrate

key workflows and decision-making processes.
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Start: Handling Thallium(I) Acetate

Identify Hazards
- Acute Toxicity (Fatal)

- Organ Damage
- Reproductive Toxin

- Environmental Hazard

Assess Exposure Potential
- Inhalation (dust)
- Dermal Contact

- Ingestion

Implement Control Measures

Engineering Controls
- Fume Hood
- Ventilation

Primary

Administrative Controls
- SOPs

- Training

Secondary

Personal Protective Equipment
- Gloves, Goggles, Lab Coat

- Respirator (if needed)

Tertiary

Emergency Preparedness
- Spill Kit
- First Aid

- Emergency Contacts

Proceed with Work Safely

Click to download full resolution via product page

Caption: Risk assessment workflow for handling thallium(I) acetate.
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Preparation
- Review SDS & SOP
- Assemble Materials

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up Workspace
- Work in Fume Hood

- Verify Eyewash/Shower Access

Weighing Thallium(I) Acetate
- Use designated balance
- Minimize dust generation

Perform Experiment/Reaction
- Add reagent carefully
- Monitor the process

Decontamination & Cleanup
- Clean workspace

- Decontaminate equipment

Waste Disposal
- Collect all waste in labeled,

sealed hazardous waste container

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for using thallium(I) acetate.
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EMERGENCY
(Spill or Exposure)

Personnel Exposure?

Spill Occurred

No

Administer First Aid
- Remove from source
- Flush affected area
- Call for medical help

Yes

Spill Size?

Yes

Seek Immediate
Medical Attention

(Bring SDS)

Small Spill
- Alert others in area

- Use spill kit
- Clean & decontaminate

Small & Controllable

Large Spill
- Evacuate area

- Notify EHS/Emergency Services

Large or Uncontrolled

Secure Area Until
Response Team Arrives

Click to download full resolution via product page

Caption: Decision tree for emergency response to a thallium(I) acetate incident.

This guide is intended to provide comprehensive safety information for trained professionals.

Always refer to the most current Safety Data Sheet (SDS) provided by the manufacturer before
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working with any hazardous material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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